Cas no 82523-65-7 (trans-Cypermethrin D6 (dimethyl D6) 100 ng/μl in Acetone)

trans-Cypermethrin D6 (dimethyl D6) 100 ng/μl in Acetone structure
82523-65-7 structure
Product Name:trans-Cypermethrin D6 (dimethyl D6) 100 ng/μl in Acetone
CAS No:82523-65-7
Molecular Formula:C22H19NO3Cl2
Molecular Weight:416.297
CID:3164524
PubChem ID:92043560

trans-Cypermethrin D6 (dimethyl D6) 100 ng/μl in Acetone Properties

Names and Identifiers

    • trans-Cypermethrin D6 (dimethyl D6) 100 ng
    • μl in Acetone
    • trans-Cypermethrin D6 (dimethyl D6)
    • 82523-65-7
    • trans-Cypermethrin D6 (dimethyl D6) 100 microg/mL in Acetone
    • trans-Cypermethrin D6 (dimethyl D6) 100 microg/mL in Cyclohexane
    • Cyclopropanecarboxylic acid, 3-(2,2-dichloroethenyl)-2,2-di(methyl-d3)-, cyano(3-phenoxyphenyl)methyl ester (9CI); trans-CypermethrinD6(dimethylD6)
    • InChIKey: KAATUXNTWXVJKI-WFGJKAKNSA-N
    • Inchi: InChI=1S/C22H19Cl2NO3/c1-22(2)17(12-19(23)24)20(22)21(26)28-18(13-25)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/i1D3,2D3

Computed Properties

  • Exact Mass: 421.1118593Da
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 421.1118593Da
  • Heavy Atom Count: 28
  • Complexity: 643
  • Isotope Atom Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 6
  • Topological Polar Surface Area: 59.3Ų

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